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Compound of Interest

Compound Name: Sophorose monohydrate

Cat. No.: B1406575

This guide provides an in-depth overview of Sophorose monohydrate, a disaccharide of
significant interest in biochemical research and industrial applications. It details its chemical
structure, physicochemical properties, and relevant experimental protocols for its synthesis.

Chemical Structure of Sophorose Monohydrate

Sophorose is a disaccharide composed of two D-glucose units linked by a 3(1 - 2) glycosidic
bond.[1][2] Its systematic name is 2-O-p3-D-glucopyranosyl-a-D-glucose.[3][4][5] The
monohydrate form incorporates one molecule of water per molecule of the sugar.[4][6]
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Chemical structure of Sophorose monohydrate.

Water

B-D-glucopyranose

B -2) bond

a-D-glucose

a
°\>

Click to download full resolution via product page
Caption: Chemical structure of Sophorose monohydrate.

Physicochemical Properties

Sophorose monohydrate is a white, crystalline solid that is soluble in water.[2] Key
guantitative data are summarized in the table below.
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Property Value Reference
Molecular Formula C12H22011-H20 [41[6]
Molecular Weight 360.31 g/mol [41[6]

CAS Number 20429-79-2 (11141171
Melting Point 196-198 °C [31[7]
Optical Rotation [a]D® +19° (c=1.2 in water) [31[7]

Purity >98% [4]

Experimental Protocols

The following section details a one-pot enzymatic synthesis method for producing sophorose
from sucrose and glucose. This method is notable for its efficiency and high yield.

Objective: To synthesize Sophorose via a one-pot enzymatic reaction.
Materials:

e Glucose

e Sucrose

 Inorganic phosphate buffer (10 mM)

e Sucrose phosphorylase (SP)

e 1,2-B-oligoglucan phosphorylase (EiSOGP)

e exo-B-1,2-glucooligosaccharide sophorohydrolase (BDI_3064)

e Dry yeast

» Deionized water

Experimental Workflow:
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Caption: Workflow for the enzymatic synthesis of Sophorose.

Procedure:

¢ Reaction Setup: Prepare a reaction mixture containing 5 mM glucose, 250 mM sucrose, and
10 mM inorganic phosphate.[8]
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» Enzyme Addition: Add the following enzymes to the reaction mixture: 5 pg/mL of sucrose
phosphorylase, 20 pg/mL of 1,2-B-oligoglucan phosphorylase, and 50 pg/mL of exo-3-1,2-
glucooligosaccharide sophorohydrolase.[8]

 Incubation: Incubate the reaction mixture at 30°C for 48 hours. During this time, sophorose is
synthesized and accumulates.[8]

o Enzyme Inactivation: Terminate the reaction by heating the mixture at 95°C for 10 minutes to
inactivate the enzymes.[8]

o Byproduct Removal: To remove residual glucose and fructose, add 2 grams of dry yeast to
the mixture and incubate at 30°C for 2 hours.[8]

« Purification: Purify the sophorose from the reaction mixture using size-exclusion
chromatography.[8]

This optimized protocol has been shown to yield approximately 108 mM of sophorose, with a
final yield of 45% based on the initial amount of sucrose used as the donor substrate.[8]

Biological and Industrial Significance

Sophorose is recognized for its role as an inducer of cellulase production in fungi, such as
Trichoderma reesei, which is crucial for the biofuel industry's efforts in converting lignocellulosic
biomass into biofuels.[2][8][9] It also serves as a valuable substrate for the analysis of various
carbohydrate-active enzymes and is a building block in carbohydrate synthesis.[8][9]
Furthermore, sophorose is a component of sophorolipids, a class of biosurfactants with
potential applications in the pharmaceutical and biotechnology sectors due to their
antimicrobial and emulsifying properties.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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